Cas no 89302-80-7 (Benzene, 1-nitro-3-(1,2-propadienyl)-)
89302-80-7 structure
Product Name:Benzene, 1-nitro-3-(1,2-propadienyl)-
CAS No:89302-80-7
MF:C9H7NO2
MW:161.157382249832
CID:604885
PubChem ID:13257084
Update Time:2025-04-19
Benzene, 1-nitro-3-(1,2-propadienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-nitro-3-(1,2-propadienyl)-
- 1-nitro-3-propa-1,2-dienylbenzene
- DTXSID70532444
- 1-Nitro-3-propadienylbenzene
- 89302-80-7
-
- Inchi: 1S/C9H7NO2/c1-2-4-8-5-3-6-9(7-8)10(11)12/h3-7H,1H2
- InChI Key: HWDPQURHKOCSJL-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC(C=C=C)=C1)=O
Computed Properties
- Exact Mass: 161.047678466g/mol
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 45.8Ų
Benzene, 1-nitro-3-(1,2-propadienyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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